Cas no 1806779-21-4 (2-(Aminomethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-5-acetonitrile)

• Product Name: 2-(Aminomethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-5-acetonitrile
• CAS No: 1806779-21-4
• MF: C₁₀H₈F₅N₃O
• MW: 281.182039260864
• CID: 4812612
• Update Time: 2025-06-09

2-(Aminomethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-5-acetonitrile

• Inchi： 1S/C10H8F5N3O/c11-9(12)8-5(1-2-16)3-7(6(4-17)18-8)19-10(13,14)15/h3,9H,1,4,17H2
• InChI Key： TXYXQTAGWLBYOX-UHFFFAOYSA-N
• SMILES： FC(C1=C(CC#N)C=C(C(CN)=N1)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 340
• XLogP3: 1.2
• Topological Polar Surface Area: 71.9

Additional information on 2-(Aminomethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-5-acetonitrile

2-(Aminomethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-5-acetonitrile (CAS No. 1806779-21-4): A Comprehensive Overview

2-(Aminomethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-5-acetonitrile (CAS No. 1806779-21-4) is a highly specialized compound with a unique chemical structure and a wide range of potential applications in the pharmaceutical and chemical industries. This compound, often referred to by its systematic name, is a derivative of pyridine with multiple functional groups that contribute to its diverse properties and reactivity. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and potential applications of this compound.

The chemical structure of 2-(Aminomethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-5-acetonitrile is characterized by a pyridine ring substituted with an aminomethyl group at the 2-position, a difluoromethyl group at the 6-position, and a trifluoromethoxy group at the 3-position. Additionally, the 5-position of the pyridine ring is substituted with an acetonitrile group. This complex arrangement of functional groups imparts unique physical and chemical properties to the molecule, making it an interesting subject for both academic research and industrial applications.

The synthesis of 2-(Aminomethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-5-acetonitrile involves several steps and can be achieved through various routes. One common method involves the sequential functionalization of a pyridine derivative. The first step typically involves the introduction of the trifluoromethoxy group at the 3-position, followed by the addition of the difluoromethyl group at the 6-position. The final steps involve the introduction of the aminomethyl group at the 2-position and the acetonitrile group at the 5-position. These synthetic strategies are often optimized to achieve high yields and purity, which are crucial for both research and industrial purposes.

In recent years, there has been significant interest in compounds with similar structures due to their potential biological activities. 2-(Aminomethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-5-acetonitrile has been studied for its potential as a lead compound in drug discovery. Research has shown that this compound exhibits promising activity against various biological targets, including enzymes and receptors involved in disease pathways. For example, studies have demonstrated that this compound can modulate specific enzymes involved in metabolic disorders, making it a potential candidate for therapeutic interventions.

One of the key areas of research involving 2-(Aminomethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-5-acetonitrile is its role in neurodegenerative diseases. Preclinical studies have indicated that this compound can cross the blood-brain barrier and exhibit neuroprotective effects. These findings suggest that it may have therapeutic potential in conditions such as Alzheimer's disease and Parkinson's disease. Further research is ongoing to elucidate the mechanisms by which this compound exerts its neuroprotective effects and to optimize its pharmacological properties for clinical use.

Beyond its biological activities, 2-(Aminomethyl)-6-(difluoromethy l)-3-(trifluoromethoxy)pyridine-5-acetonitrile also has applications in materials science and catalysis. The presence of multiple functional groups makes it an attractive building block for constructing more complex molecules with tailored properties. For instance, it can be used as a ligand in coordination chemistry to form metal complexes with unique electronic and structural characteristics. These complexes have potential applications in catalytic processes, such as polymerization reactions and asymmetric synthesis.

In conclusion, 2-(Aminomethyl)-6-(difluoromethyl)-3-(trifluoromethoxy)pyridine-5-acetonitrile (CAS No. 1806779-21-4) is a versatile compound with a rich chemical structure that offers numerous opportunities for both fundamental research and practical applications. Its unique combination of functional groups makes it an intriguing subject for studies in pharmaceuticals, materials science, and catalysis. As research continues to advance, it is likely that new insights into the properties and potential uses of this compound will emerge, further expanding its significance in various scientific fields.